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Application Note: Measuring Intestinal Permeability using 13C-Mannitol & Lactulose Probes

Introduction

Intestinal permeability, often referred to as "leaky gut,” is a critical biomarker in the study of
inflammatory bowel diseases (IBD), celiac disease, and environmental enteric dysfunction
(EED). The "Gold Standard" for assessing barrier function is the Dual Sugar Absorption Test
(DSAT), which measures the differential paracellular transport of two non-metabolizable
sugars: a disaccharide (Lactulose) and a monosaccharide.[1]

While historically D-Mannitol was the standard monosaccharide probe, it suffers from
significant limitations due to high dietary background interference (found in gums, fruits, and
excipients). This Application Note details the advanced protocol using 13C-labeled Mannitol
(13C-D-Mannitol). This stable isotope probe eliminates background noise, providing superior
sensitivity and specificity via LC-MS/MS analysis.
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Scientific Clarification on "L-Mannose": While L-Mannose is a valid, metabolically inert
monosaccharide probe used in specific animal models to assess paracellular flow, it is not the
standard clinical reagent for 13C-based assays. The industry standard for stable isotope
permeability testing is 13C-D-Mannitol. This protocol focuses on the 13C-Mannitol/Lactulose
method, which aligns with the user's requirement for 13C-probe methodology, while noting that

the analytical principles apply similarly if 13C-L-Mannose were custom-synthesized.

Principle of the Assay

The assay relies on the differential absorption of two probe molecules based on their molecular
size:

e 13C-Mannitol (182 Da): A small monosaccharide that passes freely through the small pores
of the tight junctions. Its absorption reflects the total functional surface area of the small
intestine.

o Lactulose (342 Da): A larger disaccharide that can only pass through large pores (leak
pathways) which are typically closed in healthy epithelium but open during inflammation or
structural damage.

The Readout: The Lactulose/Mannitol (L/M) Ratio normalizes the large-pore flux (damage)
against the small-pore flux (surface area). This ratio cancels out pre-mucosal factors like
gastric emptying and renal clearance, making it a robust specific marker of barrier integrity.

Physiological Pathway Diagram
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Caption: Differential paracellular transport pathways. 13C-Mannitol traverses small pores
(surface area marker), while Lactulose traverses large pores (damage marker).

Materials & Reagents

To ensure data integrity, use LC-MS grade reagents.
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Component Specification Purpose

) D-Mannitol-1-13C (99 atom % Small pore marker; 13C
Monosaccharide Probe

13C) eliminates dietary interference.
Disaccharide Probe Lactulose (Pharma Grade) Large pore/damage marker.

D-Mannitol-d8 or 13C6- Normalization for MS ionization
Internal Standard (IS) ) o

Mannitol efficiency.

) 10 mM Ammonium Acetate in )
Mobile Phase A LC-MS separation.
Water

Mobile Phase B Acetonitrile (LC-MS Grade) LC-MS separation.

) ) o Prevents bacterial degradation
Urine Preservative Chlorhexidine or Thymol )
of sugars post-collection.

Study Desigh & Dosing Protocol

This protocol is adaptable for both clinical trials and preclinical (rat/mouse) studies. Doses
listed below are for Human Adults.

Pre-requisites:

o Fasting: Subjects must fast for at least 8 hours (overnight) to empty the stomach and reduce
baseline insulin/glucose levels.

o Dietary Restrictions: Avoid foods high in mannitol (mushrooms, sweet potatoes) and
lactulose (dairy products treated with heat) 24h prior, although 13C-labeling mitigates the
mannitol risk.

Step-by-Step Workflow:

o Baseline Collection (T=0): Collect a "spot" urine sample prior to dosing to establish the
Lower Limit of Quantitation (LLOQ) and confirm absence of 13C background.

» Dosing Solution Preparation:

o Dissolve 1.0 g Lactulose and 50 mg 13C-Mannitol in 100 mL of water.
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o Note: The lower dose of 13C-Mannitol (50mg vs standard 200mg 12C-Mannitol) is
sufficient due to the high sensitivity of MS detection.

o Administration: Subject drinks the solution within 5 minutes.
o Hydration: Subject drinks 200 mL of water 1 hour post-dose to promote urine flow.
» Urine Collection:

o Fraction 1 (0-2 hours): Represents Small Intestinal Permeability.

o Fraction 2 (2-5 hours): (Optional) Can represent distal small bowel/colonic permeability,
though 0-5h cumulative is often used for simplicity.

o Total Volume Measurement: Critical! Measure the exact total volume of urine collected.
The assay measures total mass excreted, not just concentration.

Sample Preparation (LC-MS/MS)

This method uses "Dilute-and-Shoot" simplicity, avoiding complex derivatization required by
GC-MS.

e Thawing: Thaw urine samples at room temperature and vortex for 30 seconds.
» Centrifugation: Spin at 10,000 x g for 5 minutes to remove particulates.
e Dilution:

o Transfer 50 L of supernatant to a 96-well plate.

o Add 450 pL of Internal Standard Solution (e.g., 1 pg/mL 13C6-Mannitol in 80%
Acetonitrile).

o Dilution Factor: 1:10.
« Filtration: (Optional) Pass through a 0.2 um filter plate if samples are turbid.

e Injection: Inject 2-5 pL onto the LC-MS/MS system.
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Analytical Method (LC-MS/MS)

Instrument: Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+ or Thermo Altis). Column:
HILIC Column (e.g., Waters BEH Amide, 2.1 x 100 mm, 1.7 um). HILIC is essential for retaining
polar sugars.

LC Gradient:

e Flow Rate: 0.4 mL/min

o Gradient: 90% B (ACN) to 50% B over 5 minutes.
MS/MS Transitions (MRM Mode):

o Operate in Negative lon Mode (ESI-). Sugars ionize better as [M-H]- or [M+Cl]- adducts.

Collision Energy
Analyte Precursor lon (m/z) Product lon (m/z)

V)
13C-Mannitol 182.1 [M-H]- 89.0 -15
Lactulose 341.1 [M-H]- 161.0 -18
IS (13C6-Mannitol) 187.1 [M-H]- 92.0 -15

Data Analysis & Calculation

The final readout is the % Recovery of the ingested dose.
1. Calculate Total Mass Excreted (mg):

2. Calculate % Recovery:

3. Calculate Permeability Ratio (L/M):

Interpretation:

e Healthy Control: L/M Ratio < 0.03 (typically).
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e Increased Permeability: L/M Ratio > 0.03.
o High Ratio driven by High Lactulose: Indicates tight junction damage (e.g., Active IBD).

o High Ratio driven by Low Mannitol: Indicates villous atrophy (e.g., Celiac Disease,
malabsorption).

Analytical Workflow Diagram
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Caption: Analytical workflow from urine collection to L/M ratio calculation.

Validation & Quality Control

To establish this protocol as a self-validating system (Trustworthiness):
 Linearity: Calibration curves should range from 0.1 pg/mL to 100 pg/mL with R2 > 0.99.

» Matrix Effects: Perform "Spike Recovery" in blank urine. 13C-Mannitol is superior here
because it differentiates from endogenous mannitol, ensuring the matrix effect is accurately
assessed without background interference.

 Stability: Verify freeze-thaw stability (3 cycles) and benchtop stability (24h at 4°C).
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o Key Insight: Validates the Lactulose/Mannitol ratio against plasma biomarkers like Zonulin
and LBP.

» Khoshbin, K., et al. (2021). "Development and Validation of Test for 'Leaky Gut' Small
Intestinal and Colonic Permeability Using Sugars in Healthy Adults."[2] Gastroenterology.

o Key Insight: Provides normative data for 13C-Mannitol excretion in healthy adults.[2]

* Menzies, I. S., et al. (1979). "Intestinal screening for abnormal permeability.” The Lancet.

o Key Insight: The foundational paper establishing the differential sugar absorption principle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [measuring intestinal permeability using L-mannose-13C
probes]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12404045/docs#measuring-intestinal-permeability-
using-l-mannose-13c-probes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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